6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-ethyl-2-[(4-methylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H21N3O2S.ClH/c1-3-21-9-8-13-14(10-21)24-18(15(13)16(19)22)20-17(23)12-6-4-11(2)5-7-12;/h4-7H,3,8-10H2,1-2H3,(H2,19,22)(H,20,23);1H
• InChI Key: HFCLLSYOJHUTIX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)C.Cl
• Molecular Formula: C18H22ClN3O2S
• Molecular Weight: 379.9 g/mol

Description

The compound is a derivative of thieno[2,3-c]pyridine. Thienopyridines are a class of compounds that contain a pyridine ring fused with a thiophene ring. They have been found to exhibit a variety of biological activities, including antibacterial activity.

Synthesis Analysis

While the specific synthesis process for this compound is not available, thienopyridines are generally synthesized using conventional techniques and characterized by elemental analysis, IR, MS, 1H, and 13C NMR.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride, focusing on six unique applications:

Anticancer Activity

Research has shown that derivatives of the thieno[2,3-c]pyridine scaffold, including 6-ethyl-2-(4-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride, exhibit significant antiproliferative activity against various cancer cell lines. . This makes them promising candidates for the development of new anticancer therapies.

Antimicrobial Properties

This compound has also been investigated for its potential antimicrobial properties. Studies have indicated that it can act against a range of bacterial and fungal pathogens. . This application is particularly valuable in the context of rising antibiotic resistance.

Anti-inflammatory Effects

The anti-inflammatory potential of this compound has been explored in various in vitro and in vivo models. It has been found to inhibit the production of pro-inflammatory cytokines and reduce the expression of inflammatory mediators. .

Neuroprotective Agents

Research has indicated that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases like Alzheimer’s and Parkinson’s. . This application is particularly significant given the increasing prevalence of neurodegenerative disorders.

Antiviral Activity

There is evidence to suggest that this compound could be effective against certain viral infections. It has been shown to inhibit viral replication and reduce viral load in infected cells. .

Cardioprotective Effects

Studies have explored the cardioprotective properties of this compound, particularly its ability to mitigate ischemia-reperfusion injury. . This application is crucial for improving outcomes in cardiovascular diseases.

Future Directions

Thienopyridines are an active area of research due to their diverse biological activities. Future research may focus on synthesizing new thienopyridine derivatives and evaluating their biological activities. Additionally, studies may aim to elucidate the mechanisms of action of these compounds.